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Introduction
Glyoxylic acid monohydrate is a versatile organic compound with growing applications in the

cosmetics and personal care industry. Its dual functionality, possessing both an aldehyde and a

carboxylic acid group, allows for unique interactions with proteins like keratin, making it a key

ingredient in modern hair straightening formulations.[1][2][3][4][5] Furthermore, its acidic nature

provides benefits for skincare, primarily as an exfoliating and pH-adjusting agent.[4] This

document provides detailed application notes and experimental protocols for the use of

glyoxylic acid monohydrate in hair and skin care products.

Hair Care Applications: Semi-Permanent
Straightening
Glyoxylic acid offers a gentler alternative to traditional hair straightening agents, such as

formaldehyde or alkaline relaxers, which can cause significant damage to the hair fiber.[1][2][4]

[6] The mechanism of action involves a chemical reaction with the amino groups in hair keratin,

which, when combined with heat, reorganizes the hair's internal structure to create a

straightened effect without breaking the disulfide bonds.[1][2][4][6][7]
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The efficacy of glyoxylic acid in hair straightening is influenced by its concentration, the

formulation's pH, the application temperature, and the presence of penetration enhancers.

Parameter
Recommended
Range/Value

Observations

Concentration in Formulation 5% - 15%

Ensures effective straightening

while minimizing potential for

irritation or hair damage.[8]

Optimal pH of Formulation 1.5 - 2.5

A low pH is crucial for the

stability of glyoxylic acid and

promotes its interaction with

keratin.[1]

Application Temperature (Flat

Iron)
200°C - 230°C

Heat is necessary to activate

the chemical reaction between

glyoxylic acid and keratin.[8]

Penetration Enhancement Addition of Glycolic Acid

The addition of glycolic acid

can increase the penetration of

glyoxylic acid into the hair shaft

by approximately four times.[1]

[7][9][10]

Impact on Hair Strength
Statistically equivalent to

alkaline straighteners

Treatment with glyoxylic acid

results in a tensile strength of

hair that is comparable to that

of hair treated with traditional

alkaline straightening agents.

[4][11]

Protein Loss ~3.5 µg/g

Glyoxylic acid treatment may

cause a higher protein loss

compared to untreated hair

(1.12 µg/g) and hair treated

with some alkaline

straighteners (~2.5 µg/g).[4]
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Experimental Protocols
Protocol 1: Evaluation of Hair Straightening Efficacy

Objective: To assess the straightening effect of a glyoxylic acid-based formulation on curly hair

tresses.

Materials:

Curly hair tresses (standardized length and weight)

Glyoxylic acid straightening formulation

Shampoo (sulfate-free)

Hairdryer

Professional flat iron with temperature control (up to 230°C)

Digital camera with a standardized setup for image acquisition

Image analysis software

Procedure:

Wash hair tresses with a clarifying shampoo and gently towel dry, leaving them damp.

Apply the glyoxylic acid straightening emulsion evenly to the hair tresses at a 1:1 ratio

(product to hair weight).[4]

Allow the product to remain in contact with the hair for 20 minutes.[4]

Use a fine-tooth comb to remove any excess product. Do not rinse.

Dry the tresses completely using a hairdryer and a round brush.

Set the flat iron to 200°C.

Pass the flat iron through each tress at least five times to ensure the formation of a biofilm.[4]
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Allow the tresses to cool to room temperature.

Capture high-resolution images of the treated and untreated (control) tresses against a

contrasting background.

Analyze the images to measure the degree of straightening, which can be quantified by the

change in tress length or by a visual scoring scale.

Protocol 2: Assessment of Hair Tensile Strength

Objective: To measure the impact of glyoxylic acid treatment on the mechanical strength of hair

fibers.

Materials:

Single hair fibers from treated and untreated tresses

Tensile testing instrument (e.g., Instron)

Mounting cards for hair fibers

Controlled environment chamber (e.g., 21°C and 65% relative humidity)

Procedure:

Prepare treated hair tresses as described in Protocol 1.

Isolate individual hair fibers from both treated and untreated (control) tresses.

Secure individual fibers of a standardized length (e.g., 55 mm) onto mounting cards.[12]

Condition the mounted fibers in a controlled environment for at least 24 hours.

Mount the card in the tensile testing instrument.

Apply a vertical load to the fiber at a constant rate (e.g., 0.5 mm/second) until the fiber

breaks.[12]

Record the force at break (in Newtons) and the elongation at break (in mm).
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Repeat the measurement for a statistically significant number of fibers from each group (e.g.,

n=30).

Calculate the average tensile strength and compare the results between treated and

untreated fibers.

Protocol 3: Measurement of Hair Smoothness and Manageability

Objective: To quantify the effect of glyoxylic acid treatment on hair surface friction and ease of

combing.

Materials:

Treated and untreated hair tresses

Instrument for measuring combing force (e.g., a texture analyzer with a hair combing rig)

Instrument for measuring hair surface properties (e.g., SAMBA Hair System)

Procedure (Combing Force):

Mount a hair tress (treated or untreated) in the combing rig.

Pass a standardized comb through the tress at a constant speed.

Measure the force required to comb through the tress.

Repeat the measurement multiple times for each tress and average the results.

Compare the combing force for treated versus untreated tresses. A lower force indicates

improved manageability.

Procedure (Surface Analysis):

Place a treated or untreated hair tress in the SAMBA Hair System.

Use the instrument to measure parameters such as shine and surface cuticle angle.[3]

A smoother cuticle angle is indicative of improved hair surface smoothness.
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Compare the results between treated and untreated tresses.

Signaling Pathways and Workflows

Preparation Application Activation Result

Wash Hair Towel Dry Apply Glyoxylic Acid
Formulation (1:1 ratio) 20 min Contact Time Blow Dry Completely Flat Iron at 200-230°C

(multiple passes)
Semi-Permanent
Straightened Hair

Click to download full resolution via product page

Caption: Workflow for semi-permanent hair straightening using glyoxylic acid.

Skin Care Applications: Exfoliation and pH
Adjustment
In skincare, glyoxylic acid functions as a mild exfoliating agent and a pH adjuster.[4] Its

mechanism of action is similar to other alpha-hydroxy acids (AHAs), where it helps to remove

dead skin cells from the stratum corneum, promoting skin renewal and improving skin texture

and radiance.[4]

Quantitative Data Summary
Specific quantitative data for the efficacy of glyoxylic acid monohydrate in skin care is not

extensively available in the public domain. The following recommendations are based on the

general properties of AHAs and information available for the structurally similar glycolic acid.
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Parameter
Recommended
Range/Value

Observations

Concentration in Formulation 1% - 10% (estimated)

Lower concentrations (1-2.5%)

are suitable for toners, while

higher concentrations (5-10%)

may be used in cleansers or

serums, depending on the

desired exfoliating effect.[12]

Optimal pH of Formulation 3.5 - 4.0

A pH in this range is generally

effective for exfoliation while

minimizing the potential for

skin irritation.[12]

Experimental Protocols
Protocol 4: Evaluation of Skin Exfoliation Efficacy (In Vitro)

Objective: To assess the exfoliating effect of a glyoxylic acid-based formulation using a skin

equivalent model.

Materials:

Reconstituted human epidermal tissue model

Glyoxylic acid formulation

Phosphate-buffered saline (PBS)

Protein assay kit (e.g., BCA assay)

Dansyl chloride staining solution (for cell turnover assessment)

Procedure (Protein Removal):

Culture the epidermal tissue models according to the manufacturer's instructions.

Topically apply a standardized amount of the glyoxylic acid formulation to the tissue surface.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://ualresearchonline.arts.ac.uk/id/eprint/8358/1/141002_IFSCC_Paris_2014_Maria_and_Sophie.pdf
https://ualresearchonline.arts.ac.uk/id/eprint/8358/1/141002_IFSCC_Paris_2014_Maria_and_Sophie.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After a defined incubation period, wash the tissue surface with PBS to collect the exfoliated

corneocytes.

Quantify the amount of protein in the collected wash solution using a BCA assay.

An increase in protein content compared to a control (vehicle-treated) tissue indicates an

exfoliating effect.

Procedure (Cell Turnover):

Stain the surface of the epidermal tissue with dansyl chloride.

Topically apply the glyoxylic acid formulation daily for a set period.

Monitor the decrease in fluorescence intensity over time using a fluorometer or fluorescence

microscopy.

A faster decrease in fluorescence in the treated tissue compared to the control indicates an

increased rate of cell turnover.

Protocol 5: Assessment of Skin Renewal (Clinical)

Objective: To evaluate the effect of a glyoxylic acid-containing product on skin renewal in

human volunteers.

Materials:

Glyoxylic acid-based cosmetic product

Placebo control product

DHA (dihydroxyacetone) solution for staining

Chromameter or other color-measuring device

Procedure:

Recruit a panel of healthy volunteers with informed consent.
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Define test sites on the forearms of the subjects.

Apply a DHA solution to the test sites to induce a temporary brown color.

Instruct subjects to apply the glyoxylic acid product to one site and the placebo to another

site daily for a specified period (e.g., two weeks).

Measure the color of the stained sites at regular intervals using a chromameter.

A faster fading of the brown color at the glyoxylic acid-treated site compared to the placebo

site indicates an enhanced rate of skin exfoliation and renewal.

Logical Relationships

Hair Care Skin Care

Glyoxylic Acid Monohydrate

Semi-Permanent Straightening Mild Exfoliation pH Adjustment

Improved Manageability & Shine

Click to download full resolution via product page

Caption: Key cosmetic applications of glyoxylic acid monohydrate.

Safety Considerations
While glyoxylic acid is considered a safer alternative to formaldehyde-releasing ingredients, it is

important to adhere to recommended concentration and pH guidelines to avoid potential skin

and scalp irritation.[1][10] Formulations should be thoroughly tested for safety and stability.

Recent reports have suggested a possible link between the use of hair straightening products

containing glyoxylic acid and acute kidney injury, prompting further investigation by regulatory
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bodies.[13] Therefore, it is crucial for researchers and formulators to stay informed about the

latest safety assessments and regulatory updates concerning this ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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